Sodium Benzoylthioethanesulfonate
Sodium Benzoylthioethanesulfonate
Brand Name:
Vulcanchem
CAS No.:
117845-84-8
VCID:
VC0019490
InChI:
InChI=1S/C9H10O4S2.Na/c10-9(8-4-2-1-3-5-8)14-6-7-15(11,12)13;/h1-5H,6-7H2,(H,11,12,13);/q;+1/p-1
SMILES:
C1=CC=C(C=C1)C(=O)SCCS(=O)(=O)[O-].[Na+]
Molecular Formula:
C9H9NaO4S2
Molecular Weight:
268.3 g/mol
Sodium Benzoylthioethanesulfonate
CAS No.: 117845-84-8
Reference Standards
VCID: VC0019490
Molecular Formula: C9H9NaO4S2
Molecular Weight: 268.3 g/mol
| CAS No. | 117845-84-8 |
|---|---|
| Product Name | Sodium Benzoylthioethanesulfonate |
| Molecular Formula | C9H9NaO4S2 |
| Molecular Weight | 268.3 g/mol |
| IUPAC Name | sodium;2-benzoylsulfanylethanesulfonate |
| Standard InChI | InChI=1S/C9H10O4S2.Na/c10-9(8-4-2-1-3-5-8)14-6-7-15(11,12)13;/h1-5H,6-7H2,(H,11,12,13);/q;+1/p-1 |
| Standard InChIKey | MQRJYFYHAKNZHS-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)SCCS(=O)(=O)[O-].[Na+] |
| SMILES | C1=CC=C(C=C1)C(=O)SCCS(=O)(=O)[O-].[Na+] |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)SCCS(=O)(=O)[O-].[Na+] |
| Synonyms | Benzenecarbothioic Acid S-(2-Sulfoethyl) Ester Sodium Salt; |
| PubChem Compound | 23669300 |
| Last Modified | Nov 11 2021 |
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